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Compound of Interest

Compound Name: Anavenol

Cat. No.: B3424558 Get Quote

Notice: Following a comprehensive review of scientific literature and chemical databases, it has

been determined that detailed pharmacological data for Anavenol (also known as β-

Naphthoxyethanol) is largely unavailable in the public domain. The information that exists is

primarily historical, dating back to the mid-20th century, and focuses on its application as a

veterinary anesthetic. There is a significant lack of modern, in-depth research regarding its

receptor binding affinities, specific molecular mechanisms of action, and associated signaling

pathways.

Therefore, the creation of a detailed technical guide with quantitative data tables and signaling

pathway diagrams, as requested, is not feasible based on currently accessible information.

This document summarizes the limited information available.

Introduction
Anavenol, with the chemical name 2-(2-Naphthoxy)ethanol or β-Naphthoxyethanol, is a

compound historically used in veterinary medicine. Its primary application was as a general

anesthetic, particularly for horses[1]. It was often formulated in combination with other agents,

such as the barbiturate thialbarbitone ("Kemithal"), to produce a balanced anesthetic effect

characterized by an ascending type of anesthesia, where the trunk and limbs are affected

before the head and neck reflexes. Despite its historical use, Anavenol has not been the

subject of extensive modern pharmacological investigation.
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A summary of the basic chemical identifiers and properties for Anavenol is provided below.

Property Value Reference

IUPAC Name 2-(naphthalen-2-yloxy)ethanol [2]

Synonyms Anavenol, β-Naphthoxyethanol [2][3]

CAS Number 93-20-9 [2]

Molecular Formula C₁₂H₁₂O₂ [2]

Molecular Weight 188.22 g/mol [2][3]

Pharmacological Profile
Detailed information on the pharmacological profile of Anavenol is sparse. The available

literature and database entries lack specific data on receptor binding affinities (e.g., Kᵢ, Kₐ, IC₅₀

values) and pharmacokinetics.

3.1 Mechanism of Action

The precise molecular mechanism of action for Anavenol is not well-established in the

scientific literature.

It is generally described as a central nervous system (CNS) depressant, consistent with its

use as an anesthetic[4].

One vendor, MedChemExpress, suggests that a related compound (NAP-1) may enhance

inhibitory currents by binding to a specific site on the GABAₐ receptor, resulting in a narcotic

effect[5]. However, primary research directly linking Anavenol to the GABAₐ receptor with

quantitative binding data is not available.

Another source posits that its targets are neuronal receptors and ion channels involved in

pain perception and sedation, though specific receptors are not named[4].

Due to the lack of defined molecular targets and pathways, no signaling pathway diagrams can

be accurately generated.
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3.2 Pharmacokinetics

No formal pharmacokinetic studies detailing the absorption, distribution, metabolism, and

excretion (ADME) of Anavenol in any species are available in the reviewed literature.

3.3 Pharmacodynamics

The primary pharmacodynamic effect described is general anesthesia in horses[1]. The

combination product "Anavenol K" (with Kemithal) was noted for producing smooth induction

of anesthesia for both long and short surgical procedures in large animals.

Receptor Binding Affinity
A thorough search for receptor binding affinity data for Anavenol yielded no results. There are

no published studies presenting quantitative data (e.g., dissociation constants, inhibition

constants) for the binding of Anavenol to any specific CNS or peripheral receptors.

Experimental Protocols
The absence of primary research literature detailing the pharmacological investigation of

Anavenol means that no established experimental protocols for receptor binding assays,

functional assays, or in vivo pharmacological studies can be provided.

Conclusion
Anavenol (β-Naphthoxyethanol) is a compound with a history of use as a veterinary

anesthetic. However, there is a profound lack of modern scientific research into its

pharmacology. The core requirements for an in-depth technical guide—including quantitative

receptor binding data, detailed experimental methodologies, and elucidated signaling pathways

—cannot be met as this information does not appear to be publicly available. Further research

would be required to characterize its pharmacological profile according to contemporary

scientific standards.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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